Cas no 2172214-21-8 (6-(aminomethyl)-1H,3H,4H-pyrrolo2,1-c1,4oxazine-8-carboxamide dihydrochloride)

• Product Name: 6-(aminomethyl)-1H,3H,4H-pyrrolo2,1-c1,4oxazine-8-carboxamide dihydrochloride
• CAS No: 2172214-21-8
• MF: C₉H₁₅Cl₂N₃O₂
• MW: 268.140300035477
• CID: 5164500
• PubChem ID: 132372744
• Update Time: 2025-10-29

6-(aminomethyl)-1H,3H,4H-pyrrolo2,1-c1,4oxazine-8-carboxamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride
• 6-(Aminomethyl)-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride
• 6-(aminomethyl)-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide;dihydrochloride
• starbld0035390
• Z3025277377
• 6-(aminomethyl)-1H,3H,4H-pyrrolo2,1-c1,4oxazine-8-carboxamide dihydrochloride

• Inchi： 1S/C9H13N3O2.2ClH/c10-4-6-3-7(9(11)13)8-5-14-2-1-12(6)8;;/h3H,1-2,4-5,10H2,(H2,11,13);2*1H
• InChI Key： OIALVAIUTGHMMM-UHFFFAOYSA-N
• SMILES： Cl.Cl.O1CCN2C(CN)=CC(C(N)=O)=C2C1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 234
• Topological Polar Surface Area: 83.3

Additional information on 6-(aminomethyl)-1H,3H,4H-pyrrolo2,1-c1,4oxazine-8-carboxamide dihydrochloride

Introduction to 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride (CAS No. 2172214-21-8)

6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride (CAS No. 2172214-21-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolooxazines and is characterized by its unique structural features and potential therapeutic applications. The compound's structure includes a pyrrolooxazine core with an aminomethyl group and a carboxamide functionality, which contribute to its diverse biological activities.

The synthesis of 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride has been extensively studied in recent years. Various synthetic routes have been developed to optimize the yield and purity of the final product. One of the most efficient methods involves the condensation of 6-bromopyrrolo[2,1-c][1,4]oxazine with an appropriate amine followed by carboxylation and subsequent deprotection steps. This synthetic strategy not only ensures high yields but also allows for the introduction of various functional groups, enabling the exploration of structure-activity relationships (SAR).

In terms of its biological properties, 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases and proteases, which are key targets in cancer and inflammatory diseases. The compound's ability to selectively target these enzymes without affecting other cellular processes makes it a valuable candidate for further drug development.

The pharmacokinetic profile of 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride has also been investigated in detail. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a reasonable half-life in vivo, which supports its potential for oral administration as a therapeutic agent. Additionally, its low toxicity profile in preclinical models suggests that it may be safe for use in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride in treating various diseases. Early-phase trials have shown promising results in terms of safety and tolerability. The compound is being tested in patients with advanced solid tumors and other conditions where current treatments are limited or ineffective. These trials are expected to provide valuable insights into the therapeutic potential of this compound.

Beyond its therapeutic applications, 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride has also been explored for its use as a research tool. Its unique chemical structure and biological activity make it a useful probe for studying enzyme function and signaling pathways in cells. Researchers have utilized this compound to gain deeper insights into the mechanisms underlying various diseases and to identify new therapeutic targets.

In conclusion, 6-(aminomethyl)-1H,3H,4H-pyrrolo[2,1-c][1,4]oxazine-8-carboxamide dihydrochloride (CAS No. 2172214-21-8) is a promising compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments for various diseases.